Cas no 1306951-19-8 (1-(5-Ethyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine-4-carboxylic acid)

• Product Name: 1-(5-Ethyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine-4-carboxylic acid
• CAS No: 1306951-19-8
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 5217172
• Update Time: 2025-10-28

1-(5-Ethyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((5-Ethyl-1,2,4-oxadiazol-3-yl)methyl)piperidine-4-carboxylicacid
• 1-((5-Ethyl-1,2,4-oxadiazol-3-yl)methyl)piperidine-4-carboxylic acid
• 1-(5-Ethyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine-4-carboxylic acid

• Inchi： 1S/C11H17N3O3/c1-2-10-12-9(13-17-10)7-14-5-3-8(4-6-14)11(15)16/h8H,2-7H2,1H3,(H,15,16)
• InChI Key： JJZXXUBSJZAOAE-UHFFFAOYSA-N
• SMILES： OC(C1CCN(CC2=NOC(CC)=N2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• XLogP3: -1.4
• Topological Polar Surface Area: 79.5

Additional information on 1-(5-Ethyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine-4-carboxylic acid

Introduction to 1-(5-Ethyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine-4-carboxylic acid (CAS No. 1306951-19-8)

1-(5-Ethyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine-4-carboxylic acid (CAS No. 1306951-19-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives and is characterized by its unique structural features, which include a piperidine ring and an oxadiazole moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 1-(5-Ethyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine-4-carboxylic acid is defined by its molecular formula C₁₂H₁₇N₃O₃. The presence of the oxadiazole ring, which is a five-membered heterocyclic compound containing two oxygen atoms and one nitrogen atom, imparts significant stability and reactivity to the molecule. The piperidine ring, on the other hand, is a six-membered cyclic amine that is known for its ability to form hydrogen bonds and participate in various chemical reactions.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 1-(5-Ethyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine-4-carboxylic acid. One of the key areas of interest is its role as a potential anti-inflammatory agent. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(5-Ethyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine-4-carboxylic acid has also been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can effectively inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves the disruption of viral entry into host cells and the inhibition of viral protein synthesis. These findings suggest that 1-(5-Ethyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine-4-carboxylic acid could be developed into a novel antiviral drug with broad-spectrum activity.

The pharmacokinetic properties of 1-(5-Ethyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine-4-carboxylic acid have also been studied in detail. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics are crucial for the development of effective oral medications that can be administered conveniently to patients.

In addition to its therapeutic potential, 1-(5-Ethyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine-4-carboxylic acid has also been explored for its use in chemical synthesis. The unique combination of functional groups in this molecule makes it an excellent starting material for the synthesis of more complex compounds with diverse biological activities. For example, it can be used as a building block in the synthesis of novel antitumor agents and neuroprotective compounds.

The safety profile of 1-(5-Ethyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine-4-carboxylic acid has been evaluated in several preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1-(5-Ethyl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine-4-carboxylic acid (CAS No. 1306951-19-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.